1-(Furan-2-ylmethyl)-5-oxo-N-(2-propoxy-5-(trifluoromethyl)phenyl)pyrrolidine-3-carboxamide

• Molecular Formula: C20H21F3N2O4
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 1-(furan-2-ylmethyl)-5-oxo-N-[2-propoxy-5-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21F3N2O4/c1-2-7-29-17-6-5-14(20(21,22)23)10-16(17)24-19(27)13-9-18(26)25(11-13)12-15-4-3-8-28-15/h3-6,8,10,13H,2,7,9,11-12H2,1H3,(H,24,27)
• InChI Key: OMMSKZLFNZSYNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(F)(F)F)NC(=O)C2CC(=O)N(C2)CC3=CC=CO3

Description

1-(Furan-2-ylmethyl)-5-oxo-N-(2-propoxy-5-(trifluoromethyl)phenyl)pyrrolidine-3-carboxamide is a synthetic small molecule with the CAS Number 870760-17-1 and a linear formula of C20H21F3N2O4 . It is of significant interest in immunology and medicinal chemistry research, particularly as a potential inhibitor of the soluble ST2 (sST2) and IL-33 interaction . The ST2/IL-33 signaling axis plays a critical role in immune regulation, and elevated plasma levels of sST2 are a validated biomarker for the risk of graft-versus-host disease (GVHD) and mortality following hematopoietic cell transplantation (HCT) . Soluble ST2 functions as a decoy receptor, binding to the cytokine IL-33 and preventing it from engaging with the membrane-bound ST2 receptor. This inhibition disrupts anti-inflammatory signaling pathways, which can amplify pro-inflammatory T-cell responses and suppress regulatory T-cell (Treg) activation, thereby contributing to the progression of GVHD . Compounds featuring a furanylmethylpyrrolidine core, such as this one, have been shown in studies to inhibit the ST2/IL-33 binding in biochemical assays. This inhibition can lead to a reduction in the proliferation of alloreactive CD4+ and CD8+ T cells and an expansion of the Treg population in in vitro models like the mixed lymphocyte reaction (MLR) . By potentially modulating this key immune pathway, this compound serves as a valuable research tool for investigating the mechanisms of GVHD and other inflammatory conditions linked to the IL-33/ST2 pathway. Researchers can use it to further explore the pathophysiology of steroid-refractory GVHD and to validate new therapeutic strategies. This product is intended for research purposes only and is not intended for human or veterinary diagnostic or therapeutic uses.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and physicochemical comparisons with closely related pyrrolidine derivatives:

Compound Name	Substituent at 1-Position	Amide Substituent	Molecular Weight (g/mol)	Key Structural Features
Target Compound : 1-(Furan-2-ylmethyl)-5-oxo-N-(2-propoxy-5-(trifluoromethyl)phenyl)pyrrolidine-3-carboxamide	Furan-2-ylmethyl	2-Propoxy-5-(trifluoromethyl)phenyl	412	Furan ring (electron-rich), CF₃ (lipophilic), propoxy ether (solubility modulation)
1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide	4-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	347	Fluorophenyl (polar), thiadiazole (heterocyclic pharmacophore), isopropyl (hydrophobic)
1-(4-{2-[(2-Fluorophenyl)amino]-2-oxoethoxy}phenyl)-N-(4-methoxybenzyl)-5-oxo-3-pyrrolidinecarboxamide	4-[2-(2-Fluorophenylcarbamoyl)ethoxy]phenyl	4-Methoxybenzyl	488	Complex ether linkage, additional amide group, methoxybenzyl (polarity modulation)

Key Observations:

Structural Diversity :

• The target compound features a furan-2-ylmethyl group, distinguishing it from the 4-fluorophenyl () and carbamoyl methoxy-substituted phenyl () groups. Furan’s electron-rich nature may enhance interactions with aromatic binding pockets in biological targets.
• The amide substituent in the target includes a trifluoromethyl group , which is absent in the comparator compounds. CF₃’s strong electron-withdrawing effects can improve metabolic stability and binding affinity .

Physicochemical Properties: Molecular Weight: The target (412 g/mol) is intermediate in size compared to (347 g/mol) and (488 g/mol). Bulkier substituents in contribute to its higher molecular weight.

The target’s furan and CF₃ groups may similarly target enzymes or receptors in agrochemical or pharmaceutical contexts . ’s ether-carbamoyl linkage introduces conformational flexibility, which could improve binding to flexible active sites. The target’s rigid furan and CF₃ may favor selectivity for sterically constrained targets .